Cas no 2228317-08-4 (2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide)

• Product Name: 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide
• CAS No: 2228317-08-4
• MF: C₉H₈ClF₃N₂O
• MW: 252.620831489563
• CID: 6286774
• PubChem ID: 165640851
• Update Time: 2025-10-31

2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide
• 2-[3-chloro-4-(trifluoromethoxy)phenyl]ethanimidamide
• EN300-1945122
• 2228317-08-4

• Inchi： 1S/C9H8ClF3N2O/c10-6-3-5(4-8(14)15)1-2-7(6)16-9(11,12)13/h1-3H,4H2,(H3,14,15)
• InChI Key： PXUMTJOMPLXEAQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(=N)N)OC(F)(F)F

Computed Properties

• Exact Mass: 252.0277251g/mol
• Monoisotopic Mass: 252.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide

Professional Introduction to Compound with CAS No. 2228317-08-4 and Product Name: 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide

Compound with the CAS number 2228317-08-4 and the product name 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and trifluoromethoxy substituents in its aromatic ring system, combined with the ethanimidamide functional group, imparts distinct chemical properties that make it a promising candidate for further exploration.

The 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide structure is a testament to the ingenuity of modern synthetic chemistry. The chloro group at the 3-position and the trifluoromethoxy group at the 4-position of the phenyl ring contribute to its electronic properties, enhancing its reactivity and interaction with biological targets. The ethanimidamide moiety, on the other hand, introduces a polar functional group that can influence solubility and binding affinity. These structural elements collectively contribute to the compound's versatility, making it a valuable tool in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new compounds with enhanced pharmacological properties. The 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide has emerged as a compound of interest due to its potential role in addressing various therapeutic challenges. Its unique chemical profile suggests that it may exhibit activity against a range of biological targets, including enzymes and receptors involved in critical metabolic pathways. This has prompted numerous studies aimed at elucidating its mechanism of action and evaluating its efficacy in preclinical models.

One of the most compelling aspects of 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide is its structural similarity to known bioactive molecules. This similarity allows researchers to leverage existing knowledge and methodologies when designing experiments to investigate its pharmacological effects. Additionally, the compound's stability under various conditions makes it suitable for extensive structural modifications, enabling the optimization of its pharmacokinetic and pharmacodynamic properties. These attributes position it as a promising scaffold for developing next-generation pharmaceuticals.

The synthesis of 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide involves a series of well-established chemical transformations, including halogenation, methylation, and amidation reactions. Each step is carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of advanced synthetic techniques has allowed researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. This underscores the importance of robust synthetic methodologies in bringing new drugs from discovery to market.

Recent advancements in computational chemistry have further accelerated the process of drug discovery by enabling virtual screening and molecular docking studies. These computational approaches have been instrumental in predicting the binding interactions between 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide and various biological targets. By integrating experimental data with computational models, researchers can gain deeper insights into how this compound interacts with its intended targets, thereby guiding the design of more effective derivatives.

The potential applications of 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide extend across multiple therapeutic areas. Its structural features suggest that it may have utility in treating conditions such as inflammation, cancer, and neurological disorders. Preclinical studies have begun to explore these possibilities, with early results indicating promising activity against certain disease models. These findings have generated excitement within the scientific community and highlight the need for further investigation into this compound's therapeutic potential.

In conclusion, 2-3-chloro-4-(trifluoromethoxy)phenylethanimidamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activity, make it a valuable candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.